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Compound of Interest

Compound Name: 1-Phenylcyclobutanecarbonitrile

Cat. No.: B076354

Essential Safety and Handling Guide for 1-
Phenylcyclobutanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-
Phenylcyclobutanecarbonitrile (CAS No. 14377-68-5). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Summary

1-Phenylcyclobutanecarbonitrile is a compound that requires careful handling due to its
potential health hazards. It is classified as harmful if swallowed, in contact with skin, or if
inhaled, and it is irritating to the eyes, respiratory system, and skin.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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e H332: Harmful if inhaled.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Phenylcyclobutanecarbonitrile
is provided in the table below.

Property Value

Molecular Formula Ci11H11N

Molar Mass 157.21 g/mol [2]
Appearance Clear, light yellow liquid[2]
Density 1.03 g/cm3[2]

Boiling Point 85°C @ 0.3 mmHg[2]
Flash Point 106.3°C[2]

Vapor Pressure 0.00201 mmHg @ 25°C[2]
Refractive Index 1.5313 - 1.5333|2]

Water Solubility Insoluble

Room Temperature, sealed in a dry
Storage Temperature )
environment[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 1-
Phenylcyclobutanecarbonitrile. The following PPE should be worn at all times:

o Eye and Face Protection: Chemical safety goggles that meet the ANSI Z.87.1 standard are
required. A face shield should be worn over safety goggles when there is a risk of splashing.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.qg., nitrile) must be worn. Gloves should be inspected
before each use and changed immediately if contaminated.
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o Lab Coat: A flame-resistant lab coat (e.g., Nomex®) should be worn and fully buttoned.

o Clothing: Long pants and closed-toe, closed-heel shoes are required. Avoid clothing made
of synthetic materials like polyester or acrylic.

» Respiratory Protection: All work with 1-Phenylcyclobutanecarbonitrile should be
conducted in a certified chemical fume hood to avoid inhalation of vapors. If work outside of
a fume hood is unavoidable, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors must be used.

Operational Plan: Safe Handling and Experimental
Protocol

4.1. General Handling Procedures

» Preparation: Before handling, ensure that a chemical spill kit is readily accessible. All
personnel involved must be trained on the hazards and handling procedures for this
chemical.

» Location: All weighing and transfers of 1-Phenylcyclobutanecarbonitrile should be
performed in a well-ventilated chemical fume hood.

» Dispensing: Use a calibrated pipette or syringe for liquid transfers to minimize the risk of
spills.

e Heating: If heating is required, use a controlled heating source such as a heating mantle or
an oil bath. Avoid open flames.

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water. Clean the work area to remove any residual contamination.

4.2. Experimental Protocol: General Procedure for Use as a Reagent in a Reaction This
protocol outlines the general steps for using 1-Phenylcyclobutanecarbonitrile as a reagent in
a chemical synthesis.

» Reaction Setup:
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o Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is clean, dry,
and free of defects.

o The reaction vessel should be equipped with a magnetic stirrer, a condenser (if the
reaction is to be heated), and a nitrogen or argon inlet for inert atmosphere conditions, if
required.

o Reagent Addition:

o Under an inert atmosphere (if necessary), add the solvent and other reactants to the
reaction vessel.

o Slowly add the required amount of 1-Phenylcyclobutanecarbonitrile to the reaction
mixture using a syringe or an addition funnel.

e Reaction Monitoring:

o Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,
GC, LC-MS).

o Work-up:
o Once the reaction is complete, cool the mixture to room temperature.
o Quench the reaction carefully by slowly adding an appropriate quenching agent.

o Perform the necessary extractions and washes to isolate the product. All aqueous waste
should be collected as hazardous waste.

o Purification:

o Purify the crude product using a suitable method, such as column chromatography or
distillation.

Emergency Procedures and First Aid

5.1. Spill Response In the event of a spill, follow the procedures outlined in the workflow
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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